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Compound of Interest

Compound Name: Quinuclidin-4-ylmethanol
CAS No.: 26608-58-2
Cat. No.: B1267026
Get Quote
. J

Executive Summary & Chemical Identity

Quinuclidin-4-ylmethanol (4-Hydroxymethylquinuclidine) is a bicyclic amine intermediate
critical in the synthesis of muscarinic antagonists and cholinergic ligands. Its structural rigidity
and basicity make it a valuable scaffold in medicinal chemistry, particularly for respiratory
therapeutics (e.g., bronchodilators) and CNS agents.

Critical Procurement Note: Researchers often confuse this compound with its precursor. Verify
the CAS number before handling.

e Target Compound: Quinuclidin-4-ylmethanol (Alcohol) | CAS: 26608-58-2[1]
o Common Precursor: Ethyl quinuclidine-4-carboxylate (Ester) | CAS: 22766-68-3[2]

This guide focuses on the Alcohol (CAS 26608-58-2) but applies relevant "quinuclidine-class"
safety protocols applicable to both.

Physicochemical Profile
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Property Value | Characteristic Implication for Handling
Molecular Formula CsH1sNO
Molecular Weight 141.21 g/mol
) Solid (White to off-white ) )
Physical State Dust inhalation hazard.
powder)
~10.5 - 11.0 (Quinuclidine Strong Base. Incompatible with

Basicity (pKa) . . .
core) acids and acid chlorides.

. i Rapidly absorbs atmospheric
Hygroscopicity High ) )
moisture; forms sticky gums.

) Lipophilic enough for skin
- Soluble in water, alcohols, ] N
Solubility CHCI absorption; hydrophilic enough
3
for rapid systemic uptake.

Hazard Assessment & Toxicology

Reference Standards: GHS Classifications for Quinuclidine Derivatives

Acute Health Hazards

While specific toxicological data for the 4-hydroxymethyl derivative is limited compared to the
parent quinuclidine, "read-across" toxicology dictates treating it as a functional bioactive amine.

» Skin/Eye Corrosion (Category 1B/2A): The high basicity (pKa >10) causes immediate
saponification of fatty tissues upon contact. It can cause severe burns or irreversible eye
damage if not washed immediately.

o Acute Toxicity (Oral/Dermal): Quinuclidines are structurally related to neurotoxins. Ingestion
or high-dose dermal absorption may induce cholinergic symptoms (tremors, salivation,
respiratory distress).

o Respiratory Sensitization: Inhalation of dust triggers mucosal inflammation (STOT SE 3).

Chemical Instability Hazards
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o Carbon Dioxide Sequestration: Like many strong amines, Quinuclidin-4-ylmethanol reacts
with atmospheric COz2 to form carbamic acid salts. This alters stoichiometry in sensitive
reactions.

o Oxidation: The tertiary amine is susceptible to N-oxidation over time if exposed to air/light,
forming N-oxides which may be explosive or pharmacologically inactive.

Strategic Handling Protocols
Storage & Transfer (The "Dry-Chain" Protocol)

Due to hygroscopicity and CO:z sensitivity, a standard shelf storage is insufficient.

e Primary Storage: Store under an inert atmosphere (Argon preferred over Nitrogen due to
density) at 2—-8°C.

e Secondary Containment: Use a desiccator cabinet for the outer vessel.
e Transfer:
o Solid: Weigh quickly in a fume hood. If high precision is required, weigh inside a glovebox.

o Solution: If frequently used, prepare a stock solution in dry DCM or MeOH and store over
molecular sieves (3A or 4A).

Reaction Safety

Exotherm Warning: When neutralizing this compound (e.g., forming a salt) or reacting with acid
chlorides (e.qg., esterification), the reaction will be highly exothermic.

o Control: Always add the acid/electrophile dropwise to the amine solution at 0°C.

e Quenching: Never quench reaction mixtures containing this amine directly with strong acid;
use buffered ammonium chloride first to mitigate heat generation.

Visualization: Safe Handling Decision Matrix

The following diagram outlines the decision logic for handling quinuclidine derivatives based on
the operation state.
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Weighing Protocol:
Operation: Handle Quinuclidin-4-ylmethanol < 30 seconds exposure
Avoid metal spatulas

Check State:
Solid vs. Solution

Solid Handling

High Precision/Long Storage |Quick Transfer Solution Handling

Fume Hood
(High Draft)

Use Glovebox
(Argon atm)

Reaction Setup:
Cool to 0°C before
adding electrophiles

Waste Disposal:
Segregate as Basic Organic
NO Oxidizers (HNO3)

Click to download full resolution via product page

Caption: Decision logic for environmental control during Quinuclidin-4-ylmethanol handling.
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Emergency Response & Spill Management
Exposure Response[3][4]

» Eye Contact (Critical): Do NOT use a standard saline flush alone if pH is high. Irrigate
continuously for minimum 30 minutes. Transport to ER immediately.

» Skin Contact: Wash with polyethylene glycol (PEG 400) if available, followed by soap and
water. PEG helps solubilize the lipophilic amine better than water alone.

 Inhalation: Move to fresh air. If wheezing occurs (bronchoconstriction), medical observation
is required due to potential cholinergic activity.

Spill Cleanup

Do not use acidic sawdust or clay (exothermic risk).
e Ventilate: Clear the area.[3]

e Neutralize: Cover spill with a 1:1 mixture of sand and Sodium Bisulfate (NaHSOa) to
neutralize the base gently.

e Collect: Scoop into a container marked "Basic Organic Waste."

Synthesis & Drug Development Context
Synthetic Utility

Quinuclidin-4-ylmethanol is a "privileged scaffold.” The bridgehead hydroxyl group allows for
the attachment of lipophilic domains (e.g., diphenyl groups), creating high-affinity muscarinic
receptor antagonists (LAMAS).

Key Reaction Pathway (Graphviz): The following workflow illustrates the conversion of the ester
precursor to the active alcohol and its subsequent derivatization.
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Caption: Synthetic pathway from ester precursor to bioactive muscarinic antagonist.

Application in Drug Design

The quinuclidine nitrogen is protonated at physiological pH, mimicking the quaternary
ammonium of acetylcholine.

o Target: M3 Muscarinic Receptors (Lung tissue).
e Mechanism: Competitive antagonism preventing bronchoconstriction.

» Relevance: Key intermediate for drugs similar to Umeclidinium or Aclidinium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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